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Compound of Interest

Compound Name: Cyclopentadecanone

Cat. No.: B167302 Get Quote

In the realm of fragrance chemistry, macrocyclic musks hold a significant position for their

unique olfactory properties and their role as foundational elements in perfumery. This guide

provides a detailed comparison of the odor profiles of two prominent macrocyclic ketones:

Cyclopentadecanone and Muscone. The following sections present a summary of their

olfactory characteristics, relevant quantitative data, and the experimental methodologies used

for their evaluation, aimed at researchers, scientists, and professionals in the fields of sensory

science and fragrance development.

Olfactory Profile Comparison
Cyclopentadecanone and Muscone, while both categorized as macrocyclic musks, exhibit

distinct odor profiles. Cyclopentadecanone is consistently described as possessing a clean,

musk-like scent with sweet and powdery undertones. It is often lauded for its efficacy as a

fixative, enhancing the longevity of other fragrance components.

Muscone, the primary odorant in natural deer musk, presents a more complex olfactory profile.

It is characterized by a soft, sweet, and intensely musky aroma, often imbued with a warm,

animalic tonality and powdery nuances. The naturally occurring (-)-enantiomer, (R)-3-

methylcyclopentadecanone, is noted for its powerful and diffusive scent.

Quantitative Olfactory Data
Direct, side-by-side quantitative comparisons of the odor profiles of Cyclopentadecanone and

Muscone are not readily available in the reviewed literature. However, data on the individual
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compounds have been reported. The following table summarizes available quantitative metrics.

It is important to note that these values are from different sources and may not be directly

comparable due to variations in experimental conditions.

Parameter
Cyclopentadecano
ne

(R)-Muscone Source(s)

Odor Threshold
Data not available in

reviewed literature.
4.5 ng/L in air [1]

Substantivity on

Blotter

Data not available in

reviewed literature.
400 hours at 100% [2]

Primary Olfactory

Receptor
OR5AN1 OR5AN1

[No specific citation

found for

Cyclopentadecanone,

inferred from general

musk receptor

information]

Qualitative

Descriptors

Musk-like, sweet,

powdery

Soft, sweet, musky,

warm animalic,

powdery

[No single

comprehensive

source]

Experimental Protocols
The evaluation of the odor profiles of fragrance ingredients like Cyclopentadecanone and

Muscone relies on standardized sensory and analytical techniques.

Sensory Panel Evaluation
A sensory panel composed of trained assessors is essential for characterizing the odor profile,

intensity, and longevity of these compounds.

Objective: To determine and compare the olfactory characteristics of Cyclopentadecanone
and Muscone.

Materials:
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Cyclopentadecanone (high purity)

Muscone (high purity, typically the (R)-enantiomer)

Odorless solvent (e.g., diethyl phthalate or ethanol)

Fragrance blotters (mouillettes)

Odor-free evaluation booths with controlled temperature and humidity

Procedure:

Panelist Selection and Training: A panel of 8-12 individuals is selected based on their

olfactory acuity and descriptive ability. Panelists undergo training to familiarize themselves

with a standardized lexicon of odor descriptors relevant to musk fragrances.

Sample Preparation: Solutions of Cyclopentadecanone and Muscone are prepared at

various concentrations in the chosen solvent. For substantivity testing, a standard amount

(e.g., 0.1 mL of a 10% solution) is applied to the tip of a fragrance blotter.

Odor Profile Evaluation: Panelists are presented with coded, randomized samples of each

compound on fragrance blotters. They are asked to describe the odor using the standardized

lexicon and to rate the intensity of each descriptor on a labeled magnitude scale (LMS) or a

numerical scale (e.g., 0-10).

Substantivity (Tenacity) Evaluation: The odor intensity of the samples on the blotters is

evaluated by the panel at predetermined time intervals (e.g., 0, 1, 4, 8, 24, 48 hours, and

daily thereafter). The time at which the odor is no longer perceptible or falls below a

predetermined intensity level is recorded as the substantivity.

Data Analysis: The collected data is statistically analyzed to determine the mean intensity

ratings for each descriptor and the average substantivity for each compound.

Gas Chromatography-Olfactometry (GC-O)
GC-O is an analytical technique that combines the separation of volatile compounds by gas

chromatography with human sensory detection.
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Objective: To identify the odor-active regions of a sample containing Cyclopentadecanone or

Muscone and to characterize their specific scent contributions.

Instrumentation:

Gas chromatograph (GC) equipped with a high-resolution capillary column.

Mass spectrometer (MS) for chemical identification.

Olfactory detection port (ODP) where a trained assessor can sniff the effluent from the GC

column.

Humidified air supply to the ODP to prevent nasal dehydration.

Procedure:

Sample Injection: A diluted solution of the musk compound is injected into the GC.

Chromatographic Separation: The components of the sample are separated based on their

volatility and interaction with the column's stationary phase.

Effluent Splitting: The column effluent is split between the MS detector and the ODP.

Olfactory Detection: A trained assessor sniffs the effluent from the ODP and records the

retention time, duration, intensity, and qualitative description of any detected odors.

Mass Spectrometry Detection: Simultaneously, the MS detector records the mass spectra of

the eluting compounds, allowing for their identification.

Data Correlation: The olfactory data is correlated with the chromatographic and mass

spectral data to create an aromagram, which provides a visual representation of the odor-

active compounds in the sample.

Signaling Pathway and Experimental Workflow
The perception of musk odors is initiated by the binding of these molecules to specific olfactory

receptors in the nasal epithelium. The primary human receptor for macrocyclic musks like

Muscone is the olfactory receptor OR5AN1. The binding of the odorant to the receptor triggers
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a G-protein-mediated signaling cascade, leading to the generation of a neural signal that is

processed by the brain as a specific scent.

Experimental Workflow for Odor Profile Comparison
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Caption: Workflow for the comparative evaluation of odor profiles.
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Caption: Simplified signaling cascade for musk odor perception.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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